2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, also known as 2AM5-MTPN, is a novel compound that has been studied for its potential applications in scientific research. Its structure consists of a five-membered ring with a nitrogen atom, a phenyl group, and a methoxy group. The compound has a melting point of 134°C and is water-soluble. It is also a highly potent inhibitor of cyclic nucleotide phosphodiesterases (PDE), with an IC50 value of 0.9 μM.
Mechanism of Action
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% acts as an inhibitor of cyclic nucleotide phosphodiesterases (PDE). It binds to the active site of the enzyme and prevents the hydrolysis of cyclic nucleotides, such as cAMP and cGMP. This inhibition leads to the accumulation of cyclic nucleotides, which leads to an increase in the intracellular levels of cAMP and cGMP.
Biochemical and Physiological Effects
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% has been studied for its potential biochemical and physiological effects. It has been found to increase the intracellular levels of cAMP and cGMP, which can lead to a variety of effects. These effects include increased cell proliferation, increased cell survival, increased cell migration, and increased cell differentiation. It has also been shown to modulate the activity of various proteins, such as transcription factors and kinases.
Advantages and Limitations for Lab Experiments
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% has several advantages for use in lab experiments. It is a highly potent inhibitor of cyclic nucleotide phosphodiesterases, making it an ideal tool for studying the regulation of cyclic nucleotides. It is also water-soluble, making it easy to work with in aqueous solutions. However, it is important to note that 2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% is not a drug, and thus should not be used as a therapeutic agent.
Future Directions
The potential applications of 2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% are still being explored. Possible future uses include the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer’s disease. It could also be used to study the regulation of intracellular cyclic nucleotides, as well as the modulation of various proteins. Additionally, it could be used to study the effects of cyclic nucleotides on cell proliferation, survival, migration, and differentiation.
Synthesis Methods
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% can be synthesized from the reaction of 2-amino-5-trifluoromethylphenol with 2-methoxybenzaldehyde. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at room temperature. The product is then purified by column chromatography.
Scientific Research Applications
2-Amino-5-(2-methoxy-5-trifluoromethylphenyl)nicotinic acid, 95% has been studied for its potential applications in scientific research. It has been used as an inhibitor of cyclic nucleotide phosphodiesterases (PDE), which are enzymes involved in the regulation of intracellular cyclic nucleotides. It has also been studied as a potential therapeutic agent for the treatment of diseases such as cancer and Alzheimer’s disease.
properties
IUPAC Name |
2-amino-5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F3N2O3/c1-22-11-3-2-8(14(15,16)17)5-9(11)7-4-10(13(20)21)12(18)19-6-7/h2-6H,1H3,(H2,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMCVABOFTRFKNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=C(N=C2)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20688389 |
Source
|
Record name | 2-Amino-5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20688389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261957-96-3 |
Source
|
Record name | 2-Amino-5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20688389 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.